Cas no 111585-59-2 (1(2H)-Phthalazinethione, 2,4-diphenyl-)

• Product Name: 1(2H)-Phthalazinethione, 2,4-diphenyl-
• CAS No: 111585-59-2
• MF: C₂₀H₁₄N₂S
• MW: 314.403563022614
• CID: 1198454
• PubChem ID: 680337
• Update Time: 2025-04-20

1(2H)-Phthalazinethione, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinethione, 2,4-diphenyl-
• 2,4-diphenylphthalazine-1-thione
• Oprea1_479331
• DTXSID20350473
• 111585-59-2
• AKOS024357201

• Inchi： 1S/C20H14N2S/c23-20-18-14-8-7-13-17(18)19(15-9-3-1-4-10-15)21-22(20)16-11-5-2-6-12-16/h1-14H
• InChI Key： AMGISSVQJFCIIZ-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 314.08792
• Monoisotopic Mass: 314.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 15.6